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Executive Summary

Compound ldentity: Aminopurvalanol A (also known as NG-97) Molecular Formula:
C19H26CIN-O Class: ATP-competitive Cyclin-Dependent Kinase (CDK) Inhibitor Primary
Targets: CDK1/Cyclin B, CDK2/Cyclin A/E, CDK5/p35.

Aminopurvalanol A is a third-generation purine analog derived from the Purvalanol series. It is
characterized by the addition of an amino group to the C6-phenyl ring of the Purvalanol A
scaffold. This modification serves a dual purpose: it maintains high-affinity binding (ICso ~33 nM
for CDK1) while providing a solvent-exposed chemical handle, making it a critical tool for
affinity chromatography and target validation studies.

This guide analyzes the structural determinants of its potency, compares it against industry
standards (Roscovitine, Olomoucine), and provides validated protocols for its experimental
application.

Chemical Structure & Pharmacophore Analysis

The efficacy of Aminopurvalanol A stems from its ability to mimic the adenine moiety of ATP,
fitting snugly into the deep catalytic cleft of CDKs. The molecule is composed of a purine
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scaffold decorated with three critical substituents that drive selectivity and potency.

Structural Breakdown

Position Substituent Function & SAR Insight

Mimics the adenine ring of
) ] ) ATP. Forms key hydrogen
Scaffold Purine (2,6,9-trisubstituted) ] ) ]
bonds with the kinase "hinge"

region (Glu81/Leu83 in CDK2).

The hydroxyl group forms a
hydrogen bond with the
backbone of the kinase,
- (2S)-1-hydroxy-3-methylbutan- o
C2 Position ) i ) ) stabilizing the complex. The
2-ylamino (Valinol side chain) ) )

bulky isopropyl group restricts
rotation, reducing entropic

penalty upon binding.

The Cl atom occupies a
hydrophobic pocket adjacent
to the ATP site, significantly
boosting potency over

C6 Position 3-amino-5-chloroaniline unsubstituted analogs. The
NH2 group (unique to this
analog) points towards the
solvent, allowing for chemical
linking without disrupting
binding.

Fits into a small hydrophobic
pocket specific to CDKs,
providing selectivity against
other kinases (e.g., ERK1/2,
PKA) that cannot

accommodate this bulk.

N9 Position Isopropyl

Pharmacophore Visualization

The following diagram illustrates the binding mode and the functional role of each substituent.
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Caption: Pharmacophore map of Aminopurvalanol A. The purine core anchors the molecule,
while the N9 and C6 substituents tune selectivity and potency, respectively.

Comparative Performance Analysis

Aminopurvalanol A represents an evolution in CDK inhibitor design. The table below compares
it with its precursors and alternatives, highlighting the trade-offs between potency and utility.

ICso Comparison Table (nM)
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CDK1/ CDK2 |/ Selectivity
Compound Formula . . ERK1/ 2 .
Cyclin B Cyclin A Profile
Aminopurvala Highly
C19H26CIN7O 33 33 >3,000 ]
nol A Selective
Potent, but
Purvalanol A C19H25CINeO 4 70 >1,000 lacks amino
handle
Moderate
Roscovitine C19H26N6O 450 700 34,000 potency,
clinical use

Low potency,

Olomoucine C1s5H18NeO 7,000 7,000 >50,000 early
generation

Key Takeaway: Aminopurvalanol A retains the nanomolar potency of Purvalanol A while offering
a unique chemical handle (the aniline NH2). It is ~15x more potent than Roscovitine and >200x

more potent than Olomoucine.

Mechanism of Action: Cell Cycle Arrest

Aminopurvalanol A induces arrest primarily at the G2/M boundary by inhibiting CDK1/Cyclin B,
the master regulator of mitosis entry.
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Caption: Aminopurvalanol A blocks the CDK1/Cyclin B complex, preventing the G2/M transition
and forcing cancer cells into apoptosis.

Experimental Protocols

To ensure reproducibility, the following protocols utilize self-validating controls.

In Vitro Kinase Assay (Radiometric)

Objective: Determine I1Cso against recombinant CDK1/Cyclin B.
* Reagent Prep:

o Buffer: 60 mM R-glycerophosphate, 30 mM nitrophenylphosphate, 25 mM MOPS (pH 7.2),
5 mM EGTA, 15 mM MgClz, 1 mM DTT.

o Substrate: Histone H1 (1 mg/mL).
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o ATP Mix: 15 uM cold ATP + [y-32P]ATP (3,000 Ci/mmol).

e Reaction:

o Mix 10 pL substrate, 10 pL recombinant CDK1/Cyclin B, and 5 pL Aminopurvalanol A
(serial dilutions in DMSO).

o Initiate with 5 uL ATP Mix. Final volume: 30 pL.
o Incubate at 30°C for 15 minutes.

o Termination & Detection:
o Spot 25 uL onto P81 phosphocellulose paper.
o Wash 3x with 1% phosphoric acid (5 min each).
o Count via liquid scintillation.

o Data Analysis: Plot % inhibition vs. log[concentration].

Affinity Chromatography (Target Identification)

Objective: Use the unique amino group of Aminopurvalanol A to pull down CDK complexes
from lysates.

e Coupling:

o React Aminopurvalanol A (10 pmol) with CNBr-activated Sepharose 4B beads in coupling
buffer (0.1 M NaHCOs, 0.5 M NaCl, pH 8.3).

o Note: The C6-aniline NHz group reacts preferentially, orienting the purine core outward for
binding.

e |ncubation:

o Incubate beads with cell lysate (e.g., HeLa or oocyte extract) for 2 hours at 4°C with
rotation.
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e Washing:

o Wash beads with high-salt buffer (to remove non-specific binders) and low-salt buffer.
 Elution:

o Elute bound proteins with SDS sample buffer.

o Analyze via Western Blot for CDK1, CDK2, and Cyclin B.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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